BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
7-Chloro-2-methylquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Chloro-2-methylquinoline

Cat. No.: B049615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 7-Chloro-2-methylquinoline, a heterocyclic compound relevant in medicinal
chemistry and organic synthesis. This document focuses on its molecular formula and weight,
presenting the data in a clear, structured format for easy reference and comparison.

Core Molecular Data

7-Chloro-2-methylquinoline, also known as 7-chloroquinaldine, is a substituted quinoline with
the chemical structure illustrated below. Its fundamental molecular properties are crucial for
experimental design, analytical characterization, and computational modeling in drug discovery
and development.

The molecular formula and weight are key identifiers for any chemical compound. The table
below summarizes these essential quantitative data for 7-Chloro-2-methylquinoline.

Parameter Value Source
Molecular Formula C10HsCIN [L1213141151161 71
Average Molecular Weight 177.63 g/mol 2131141511611 71
Molecular Weight 177.63022 g/mol [1]

Monoisotopic Mass 177.0345270 Da [1112]
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Logical Relationship of Molecular Properties

The relationship between the chemical structure, its elemental composition (molecular formula),
and its calculated mass (molecular weight) is a foundational concept in chemistry. The following
diagram illustrates this logical flow for 7-Chloro-2-methylquinoline.

Chemical Structure
(7-Chloro-2-methylquinoline)

Determines Elemental Composition

Molecular Formula
C10HS8CIN
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Click to download full resolution via product page

Figure 1. Logical flow from chemical structure to molecular weight.

Experimental Protocols

Detailed, standardized experimental protocols for the synthesis or quantitative analysis of 7-
Chloro-2-methylquinoline are not readily available in the public domain search results. A
general synthetic approach involves the reaction of m-chloroaniline with a vinyl ether in the
presence of a catalyst in acetonitrile, followed by purification using column chromatography[5].
For specific applications, researchers should consult specialized chemical literature or develop
and validate their own methods based on standard organic chemistry and analytical

techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

